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The table below summarizes key characteristics of selected GnRH antagonists, highlighting the

developmental status of Ozarelix relative to its peers.

Name Type
Primary Indications
(Approved or
Investigated)

Route of
Administration

Development Status (as of
latest data)

Ozarelix Peptide Prostate Cancer,
Benign Prostatic

Hyperplasia (BPH) [1]

Injectable [2] Not commercially marketed;
clinical trials

completed/terminated [3] [1]

Cetrorelix Peptide Female Infertility

(Assisted
Reproduction) [3]

Subcutaneous

Injection [3]

Approved (since 2000) [3]

Ganirelix Peptide Female Infertility
(Assisted

Reproduction) [3]

Subcutaneous
Injection [3]

Approved (since 2000) [3]

Degarelix Peptide Prostate Cancer [3] Subcutaneous

Injection [3]

Approved (since 2008) [3]

Elagolix Non-

peptide

Endometriosis, Uterine

Fibroids [3]

Oral [3] Approved (since 2018) [3]
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Name Type
Primary Indications
(Approved or
Investigated)

Route of
Administration

Development Status (as of
latest data)

Relugolix Non-
peptide

Prostate Cancer,
Uterine Fibroids [3]

Oral [3] Approved (since 2019/2020) [3]
[4]

Teverelix Peptide Prostate Cancer, BPH,
Endometriosis, Uterine

Fibroids [4]

Long-acting
Injectable [4]

Phase III (planned for
advanced prostate cancer) [4]

Experimental and Mechanistic Insights

For researchers, the subtle structural differences between peptide antagonists can influence their

experimental behavior and molecular interactions.

Structural Characteristics: Ozarelix, Cetrorelix, and Teverelix are all decapeptides containing 2-
naphthylalanine, which contributes to their aggregation behavior in solution [2]. Their critical

aggregation concentrations (CAC) have been determined via fluorescence spectroscopy, a key
physicochemical property for formulation development [2].

Signaling Pathway Inhibition: A 2019 study compared the potency of Cetrorelix, Ganirelix, and
Teverelix in inhibiting GnRH-mediated intracellular signaling in vitro [5]. The experimental workflow

and key findings on calcium signaling inhibition are summarized below.
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Key Finding on Calcium Inhibition: The study demonstrated that while all antagonists effectively
suppressed GnRH-induced Lhb gene transcription, they exhibited differential potencies in
inhibiting the rapid GnRH-induced intracellular calcium (Ca²⁺) increase [5].

Cetrorelix showed the highest potency, achieving significant inhibition at 10 nM.

Ganirelix and Teverelix required higher concentrations, around 100 nM, to achieve a similar
level of inhibition in the tested cell lines [5].
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This illustrates a phenomenon of ligand-induced selective signaling (LiSS), where

structurally similar antagonists can differentially modulate intracellular pathways [5].

Summary and Developmental Context

Ozarelix's Position: The available data suggests that Ozarelix remains an experimental compound

that did not progress to market. While it shares structural and aggregation properties with other
peptide antagonists like Cetrorelix and Teverelix [2], it lacks the robust clinical trial data and

subsequent regulatory approval that defines antagonists like Degarelix, Cetrorelix, and the oral
agents Elagolix and Relugolix [3].

Market and Development Trends: The field has significantly evolved with a clear shift towards:
Oral Formulations: The approvals of Elagolix and Relugolix represent a major advancement

for patient convenience and adherence [3] [4].
Next-Generation Injectables: Development continues for improved peptides, such as the long-

acting Teverelix, which is being investigated for its potential benefits in patients with advanced
prostate cancer and high cardiovascular risk [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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